Cas no 344271-79-0 (2,6-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE)

• Product Name: 2,6-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE
• CAS No: 344271-79-0
• Molecular Formula: C₁₈H₁₅Cl₄N₃OS₂
• Molecular Weight: 495.273197412491
• CID: 5224304

2,6-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE Properties

Names and Identifiers

• 2,6-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE
• 3-[(2,6-DICHLOROBENZYL)SULFANYL]-5-([(2,6-DICHLOROBENZYL)SULFINYL]METHYL)-4-METHYL-4H-1,2,4-TRIAZOLE
• 3-{[(2,6-dichlorophenyl)methanesulfinyl]methyl}-5-{[(2,6-dichlorophenyl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole
• 3-[(2,6-dichlorobenzyl)sulfanyl]-5-{[(2,6-dichlorobenzyl)sulfinyl]methyl}-4-methyl-4H-1,2,4-triazole
• 3-[(2,6-dichlorophenyl)methylsulfanyl]-5-[(2,6-dichlorophenyl)methylsulfinylmethyl]-4-methyl-1,2,4-triazole
• SMR000169931
• MLS000325633
• MLS001385025
• HMS2439B22

• InChIKey： GTQJKKJLIHVOKW-UHFFFAOYSA-N
• Inchi： 1S/C18H15Cl4N3OS2/c1-25-17(10-28(26)9-12-15(21)6-3-7-16(12)22)23-24-18(25)27-8-11-13(19)4-2-5-14(11)20/h2-7H,8-10H2,1H3
• SMILES： ClC1C=CC=C(C=1CS(CC1=NN=C(N1C)SCC1C(=CC=CC=1Cl)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Heavy Atom Count: 28
• Complexity: 515
• XLogP3: 5
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides